Cas no 592546-51-5 (methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate)

• Product Name: methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate
• CAS No: 592546-51-5
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6785291
• PubChem ID: 954281
• Update Time: 2025-06-14

methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• 592546-51-5
• SR-01000270544
• methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate
• Methyl 4-(2-(3-formyl-1H-indol-1-yl)acetamido)benzoate
• methyl 4-[2-(3-formyl-1H-indol-1-yl)acetamido]benzoate
• SR-01000270544-1
• Methyl 4-[[2-(3-formylindol-1-yl)acetyl]amino]benzoate
• STL380731
• CS-0366216
• VS-08506
• AKOS000103016
• BBL027232

• Inchi： 1S/C19H16N2O4/c1-25-19(24)13-6-8-15(9-7-13)20-18(23)11-21-10-14(12-22)16-4-2-3-5-17(16)21/h2-10,12H,11H2,1H3,(H,20,23)
• InChI Key： GILNVEPEGSAABI-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=O)C2C=CC=CC1=2)NC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4Ų

Additional information on methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate

Research Briefing on Methyl 4-{[(3-Formyl-1H-Indol-1-yl)Acetyl]Amino}Benzoate (CAS: 592546-51-5) in Chemical Biology and Pharmaceutical Applications

Methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate (CAS: 592546-51-5) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by an indole scaffold with a formyl group at the 3-position and a methyl benzoate moiety linked via an acetamido bridge, serves as a versatile intermediate in medicinal chemistry. Recent studies have explored its role as a key building block for the development of novel bioactive compounds targeting various diseases, including cancer, inflammation, and infectious diseases.

In the context of cancer research, methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate has been investigated as a precursor for the synthesis of indole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The researchers utilized the formyl group as a handle for further chemical modifications, enabling the creation of a library of derivatives with improved potency and selectivity. The most promising compound from this series showed nanomolar activity against breast cancer cell lines while exhibiting minimal toxicity to normal cells.

Recent advancements in synthetic methodology have also highlighted the importance of this compound. A 2024 publication in Organic Letters described an efficient one-pot synthesis route for methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate, achieving a 78% yield with excellent purity. This improved synthetic approach has facilitated broader accessibility to the compound for research purposes. The authors emphasized the compound's stability under various reaction conditions, making it particularly valuable for combinatorial chemistry and high-throughput screening applications.

In the field of antimicrobial research, derivatives of methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate have shown promising activity against drug-resistant bacterial strains. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent inhibition of bacterial DNA gyrase, with MIC values comparable to current frontline antibiotics. The presence of both the indole and benzoate moieties appears to contribute to enhanced membrane permeability and target binding affinity, addressing two critical challenges in antibiotic development.

From a structural perspective, computational studies have provided insights into the molecular interactions of this compound. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) revealed that the planar indole-benzoate system facilitates π-π stacking interactions with aromatic residues in protein binding sites, while the formyl group participates in hydrogen bonding networks. These findings have guided rational drug design efforts focused on optimizing the compound's pharmacophore for specific biological targets.

Looking forward, methyl 4-{[(3-formyl-1H-indol-1-yl)acetyl]amino}benzoate continues to be a molecule of significant interest in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology, where its bifunctional nature could be exploited to link target proteins to E3 ubiquitin ligases. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for inflammatory and metabolic disorders, underscoring its therapeutic potential across multiple disease areas.